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Compound of Interest

Compound Name: 4-(2-Chloroethyl)-1,2-oxazole

CAS No.: 1849359-28-9

Cat. No.: B2430092 Get Quote

Executive Summary & Immediate Hazard Profile[2]
Do not treat this compound as standard organic waste. 4-(2-Chloroethyl)-1,2-oxazole
contains a chloroethyl moiety, a structural motif shared with nitrogen mustards and other

alkylating agents.[1] While the isoxazole ring provides some stability, the pendant alkyl chloride

is a reactive electrophile capable of alkylating DNA and proteins.

Operational Directive:

Primary Disposal Route: High-temperature incineration with acid gas scrubbing.

Prohibited: Do not dispose of down drains. Do not mix with strong oxidizers or strong bases

(risk of exothermic ring cleavage).

Immediate Hazard: Vesicant-like skin damage, ocular toxicity, and potential mutagenicity.

Chemical Hazard Profiling (The "Why")
To safely handle this compound, one must understand the causality of its toxicity.

Structural Toxicity Analysis
The molecule consists of two distinct functional domains:
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The Warhead (Chloroethyl Group): This is a primary alkyl halide. In biological systems, it can

undergo nucleophilic attack by DNA bases (guanine N7), leading to alkylation. This

mechanism classifies it as a potential genotoxin.

The Core (Isoxazole Ring): Generally stable under neutral conditions. However, under high

pH (strong base) or reducing conditions, the N-O bond can cleave, resulting in ring-opening

to form reactive enamino ketones or nitriles.

Implication for Disposal: You cannot simply "neutralize" this with bleach or strong base in a

benchtop setting, as ring cleavage may generate unpredictable, toxic byproducts. Contained

destruction (incineration) is the only self-validating disposal method.

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are insufficient for prolonged contact with alkylating agents.

PPE Component Specification Rationale

Hand Protection

Silver Shield® (Laminate) or

Double-gloved Nitrile (min 8

mil total)

Chloroethyl derivatives can

permeate standard nitrile in

<15 mins.[1] Laminate offers

>4h protection.

Eye Protection
Chemical Splash Goggles +

Face Shield

Risk of irreversible corneal

damage from alkylation.[1]

Respiratory
Fume Hood (Face velocity

>100 fpm)

Volatility is low-moderate, but

inhalation of aerosols is

cytotoxic.[1]

Body Tyvek® Lab Coat or Apron
Prevents absorption through

clothing fibers.[1]

Disposal Decision Logic & Workflow
The following workflow dictates the segregation of waste streams to ensure regulatory

compliance and safety.
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Waste Generation: 
4-(2-Chloroethyl)-1,2-oxazole

Physical State & Purity?

STREAM A: 
Pure Liquid or High Conc. Solution

Liquid (>5%)

STREAM B: 
Contaminated Solids 
(Gloves, Silica, Wipes)

Solid/Debris

STREAM C: 
Trace Aqueous Waste

Aqueous (<5%)

Pack in Amber Glass.
Label: 'Halogenated Organic - Toxic'.

Segregate from Oxidizers.

Double Bag in 6-mil Poly.
Label: 'Hazardous Debris - Toxic'.

Collect in HDPE Carboy.
Label: 'Aqueous Toxic - Halogenated'.

FINAL DISPOSAL:
High-Temp Incineration 

(Rotary Kiln)

Click to download full resolution via product page

Figure 1: Decision logic for waste stream segregation. Note that all streams ultimately converge

on incineration.

Step-by-Step Disposal Protocols
Protocol A: Bulk Liquid Waste (Solvent Mixtures)
Applicability: Reaction mixtures, mother liquors, or expired pure stocks.

Selection of Container: Use an amber glass bottle or high-density polyethylene (HDPE)

container. Avoid metal containers due to potential corrosion from hydrolysis-generated HCl.

[1]
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PH Check: Verify the waste is Neutral (pH 6-8). If acidic (due to HCl liberation), buffer with

Sodium Bicarbonate (NaHCO₃) to prevent pressure buildup in the drum.

Labeling: Mark clearly as "Hazardous Waste - Halogenated Solvent - Toxic."

Secondary Containment: Place the bottle inside a polyethylene secondary container before

transport to the central waste accumulation area.

Protocol B: Spill Management & Decontamination
Applicability: Benchtop spills.

The "Thiosulfate Method": Alkyl halides can be chemically deactivated by nucleophilic

substitution using sodium thiosulfate, converting the reactive chloride into a non-toxic

thiosulfate ester.

Evacuate & Ventilate: Clear the immediate area.

Prepare Decon Solution: Mix 10% Sodium Thiosulfate (Na₂S₂O₃) + 1% Sodium Hydroxide

(NaOH) in water.

Note: The base (NaOH) prevents acid buildup but keep it dilute to avoid violent isoxazole

ring cleavage.

Apply: Cover the spill with absorbent pads, then gently soak the pads with the Decon

Solution. Let sit for 30 minutes.

Cleanup: Collect pads as Stream B (Solid Waste). Wipe the surface twice with water.

Regulatory Compliance & Classification
Proper coding is essential for the "Chain of Custody" required by the EPA (USA) or EWC

(Europe).

US EPA (RCRA) Codes
Since this specific compound is likely not on the P or U lists (unless specified by your local EHS

officer), it is classified by Characteristic:
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D001: If in a flammable solvent (Flash point <60°C).

F-Listed (F001-F005): If mixed with spent halogenated solvents (e.g., DCM, Chloroform).[1]

Halogenated Organic N.O.S.: Most hazardous waste haulers will require this description.

DOT Shipping Description (for Waste Haulers)
When preparing the manifest, use the following template (verify with your specific carrier):

UN Number: UN 2927 (Toxic liquid, corrosive, organic, n.o.s.) or UN 2810 (Toxic, organic,

n.o.s.)

Proper Shipping Name: Waste Toxic Liquid, Organic, n.o.s. (4-(2-Chloroethyl)-1,2-oxazole)

[1]

Hazard Class: 6.1

Packing Group: II
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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